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Introduction
2-Methyldecane, a branched-chain alkane with the chemical formula C11H24, is a compound

of interest in various fields of chemical research and development.[1][2][3] Its specific physical

properties, resulting from its molecular structure, dictate its behavior in different chemical and

physical processes. Understanding these properties is crucial for its application in areas such

as solvent chemistry, fuel formulation, and as a reference standard in analytical chemistry. This

guide provides a detailed overview of the key physical characteristics of 2-methyldecane,

supported by experimental data and methodologies for their determination.

Molecular and Chemical Identity
A foundational understanding of 2-methyldecane begins with its molecular identity.

Molecular Formula: C11H24[1][2][3]

Molecular Weight: 156.31 g/mol [1][4]

IUPAC Name: 2-methyldecane[1][2]

CAS Registry Number: 6975-98-0[2][3][4]

Canonical SMILES: CCCCCCCCC(C)C[1][2]
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InChIKey: CNPVJWYWYZMPDS-UHFFFAOYSA-N[1][2][5]

These identifiers are essential for unambiguously referencing this compound in research and

regulatory documentation.

Physicochemical Properties
The physical state and behavior of 2-methyldecane under various conditions are summarized

by its physicochemical properties. These properties are critical for predicting its processability,

solubility, and environmental fate.

Property Value Units Source(s)

Boiling Point 189.2 - 189.3 °C °C [1][2][4]

Melting Point -48.9 °C °C [1][2]

Density 0.7331 g/cm³ at 20°C g/cm³ [6]

Refractive Index 1.4131 at 20°C [6]

Vapor Pressure
0.49 - 0.818 mmHg at

25°C
mmHg [1][4]

Dynamic Viscosity 0.427596 cP at 25°C cP [2]

Solubility in Water
0.2971 mg/L at 25°C

(estimated)
mg/L [4]

logP (Octanol/Water

Partition Coefficient)

5.9 - 6.156

(estimated)
[1][4]

Expert Insights: The low melting point and relatively high boiling point of 2-methyldecane are

characteristic of a branched alkane of its molecular weight. The branching lowers the melting

point compared to its linear isomer, n-undecane, due to less efficient crystal packing. Its low

water solubility and high logP value indicate its highly nonpolar, lipophilic nature, making it a

suitable solvent for other nonpolar substances.
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The accurate determination of physical properties is paramount for the reliable application of

chemical compounds. The following sections outline the standard experimental workflows for

measuring key properties of 2-methyldecane.

Boiling Point Determination
The boiling point is a fundamental property that informs purification methods like distillation.

The atmospheric boiling point is typically determined using a distillation apparatus.

Caption: Workflow for Boiling Point Determination.

Causality: The choice of a distillation method is based on its ability to establish a stable vapor-

liquid equilibrium, which is essential for an accurate boiling point measurement. The

thermometer placement is critical to measure the temperature of the vapor that is in equilibrium

with the boiling liquid.

Density Measurement
Density is a crucial property for mass-to-volume conversions and for understanding

intermolecular forces. A pycnometer or a digital density meter provides high-precision

measurements.

Caption: Workflow for Refractive Index Measurement.

Expertise & Experience: Experienced chemists emphasize the importance of precise

temperature control during refractive index measurements, as this property is highly

temperature-dependent. The use of a circulating water bath connected to the refractometer is

standard practice for achieving high accuracy.

Spectroscopic Data
Spectroscopic data provides insight into the molecular structure of 2-methyldecane.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum of 2-methyldecane provides information

about the different carbon environments within the molecule. [1]* Mass Spectrometry: The

mass spectrum of 2-methyldecane shows a molecular ion peak corresponding to its

molecular weight and a characteristic fragmentation pattern that can be used for its

identification. [7]
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Safety and Handling
2-Methyldecane is classified as a flammable liquid and vapor. [8][9]It may be fatal if swallowed

and enters the airways due to aspiration hazard. [9] Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.

Use in a well-ventilated area.

Wear protective gloves, clothing, and eye/face protection. [10]* Store in a cool, well-

ventilated place. [8] In case of inhalation, move the person to fresh air. [8]If ingested, do not

induce vomiting and seek immediate medical attention. [8]For skin or eye contact, rinse

thoroughly with water. [8]Always consult the Safety Data Sheet (SDS) before handling. [8]

[11]

Conclusion
The physical properties of 2-methyldecane are well-characterized, making it a useful

compound for various applications where a branched, nonpolar alkane is required. This guide

has provided a comprehensive overview of its key physical characteristics, the experimental

methodologies for their determination, and essential safety information. For researchers and

professionals, a thorough understanding of these properties is fundamental to its effective and

safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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